methyl 2-({2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetyl}amino)benzenecarboxylate

• IUPAC Name: methyl 2-[[2-[2-(trifluoromethyl)benzimidazol-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C18H14F3N3O3/c1-27-16(26)11-6-2-3-7-12(11)22-15(25)10-24-14-9-5-4-8-13(14)23-17(24)18(19,20)21/h2-9H,10H2,1H3,(H,22,25)
• InChI Key: IMKUJZYWYCGUNL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C18H14F3N3O3
• Molecular Weight: 377.3 g/mol
• CAS No.: 383148-72-9

Description

“Methyl 2-({2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetyl}amino)benzenecarboxylate” is a chemical compound with the CAS Number 383148-72-9. It has a molecular weight of 377.32 and a molecular formula of C18H14F3N3O3.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C18H14F3N3O3. It contains a benzimidazole ring which is a fused benzene and imidazole ring. The trifluoromethyl group is attached to the benzimidazole ring. The acetyl group is also attached to the benzimidazole ring and is further connected to an amino group. The amino group is attached to a benzenecarboxylate group, which is esterified with a methyl group.

Physical and Chemical Properties Analysis

This compound has a predicted density of 1.39±0.1 g/cm3 and a predicted boiling point of 541.3±50.0 °C. Other physical and chemical properties such as melting point and flash point are not available.

Scientific Research Applications

Chemical Synthesis and Modifications Compounds with trifluoromethyl-containing heterocycles, similar to the mentioned chemical, have been modified for the study of their interactions with neuronal NMDA receptors. For instance, methyl esters of 2-aminotetrahydrobenzothiophene-3-carboxylic acids decorated with trifluoromethyl-containing heterocycles have been synthesized and analyzed for their influence on neuronal receptors (Sokolov et al., 2018). This suggests potential neurological research applications.

Organic Electronics The synthesis and applications of trifluoromethyl-substituted compounds extend to the field of organic electronics. For example, the development of solution-processible bipolar molecules with both hole-transporting and electron-transporting moieties for use in organic light-emitting diodes (OLEDs) indicates the compound's potential utility in electronic and photonic devices (Ge et al., 2008).

Pharmaceutical Research In the realm of pharmaceuticals, synthesis of trisubstituted imidazoles via palladium-catalyzed cyclization offers a pathway to creating amino acid mimetics with a C-terminal imidazole, highlighting a method for developing novel bioactive molecules (Zaman et al., 2005). These methodologies can be instrumental in the design of new drugs and therapeutic agents.

Material Science The synthesis of new materials, such as imidazole and benzimidazole derivatives for potential use in various applications including antimicrobial and cytotoxic activities, demonstrates the broad scope of research interest. This includes investigating their structural properties and potential applications in material science (Noolvi et al., 2014).